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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the toxicity of the obsolete phenoxy herbicide

Bromofenoxim and its structural analogues. Due to a lack of direct comparative studies, this

analysis synthesizes available data on Bromofenoxim, its key structural components—2,4-

dinitrophenol and 3,5-dibromo-4-hydroxybenzaldehyde—and the broader class of phenoxy

herbicides to offer a comprehensive toxicological profile.

Executive Summary
Bromofenoxim is classified as moderately toxic to mammals via the oral route and is

recognized as being harmful if swallowed.[1][2][3] It exhibits high toxicity to aquatic organisms.

[2] Its toxicity is largely influenced by its structural components. The 2,4-dinitrophenol (DNP)

moiety is a well-documented uncoupler of oxidative phosphorylation, a mechanism that

disrupts cellular energy production and contributes significantly to its toxic effects.[4][5] The

3,5-dibromo-4-hydroxybenzaldehyde portion is associated with irritant properties. While direct

comparative toxicological data between Bromofenoxim and its analogues are not available,

an examination of the toxicity of its components and related compounds provides valuable

insights for researchers.

Quantitative Toxicity Data
The following tables summarize the available quantitative toxicity data for Bromofenoxim and

its relevant analogues.
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Table 1: Acute Toxicity Data for Bromofenoxim and its Analogues

Compound Test Species
Route of
Administration

LD50/LC50
Toxicity
Classification

Bromofenoxim Rat Oral 1100 mg/kg[3] Moderately Toxic

Rat Dermal >3000 mg/kg[1] Low Toxicity

2,4-Dinitrophenol

(DNP)

Human (lowest

published fatal

dose)

Oral 4.3 mg/kg Highly Toxic

Phenoxy

Herbicides

(general)

2,4-D Rat Oral 375 mg/kg
Moderately

Hazardous

2,4,5-T Rat Oral 500 mg/kg
Moderately

Hazardous

Fenoprop Rat Oral 650 mg/kg
Slightly

Hazardous

MCPA Rat Oral 700 mg/kg
Slightly

Hazardous

Bromoxynil

(related nitrile

herbicide)

Rat Oral - Moderately Toxic

3,5-Dibromo-4-

hydroxybenzalde

hyde

- - No data available Irritant

Table 2: Aquatic Toxicity of Bromofenoxim and Related Compounds
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Compound Species
Exposure
Duration

LC50/EC50
Toxicity
Classification

Bromofenoxim - - -
Very toxic to

aquatic life[2]

Bromoxynil

octanoate

Rainbow trout

(Oncorhynchus

mykiss)

96 hours 100 µg/L[6] Highly Toxic

Bluegill sunfish

(Lepomis

macrochirus)

96 hours 61 µg/L[6] Highly Toxic

Daphnia magna 48 hours 41-161 µg/L[7]
Highly to

Extremely Toxic

Bromoxynil

phenol

Rainbow trout

(Oncorhynchus

mykiss)

96 hours 2000 µg/L[6] Toxic

Bluegill sunfish

(Lepomis

macrochirus)

96 hours 4000 µg/L[6] Toxic

Experimental Protocols
The toxicity data presented are generally derived from studies following standardized

guidelines, such as those established by the Organisation for Economic Co-operation and

Development (OECD).

Acute Oral Toxicity (based on OECD Guideline 401)
The acute oral toxicity, expressed as the LD50 value, is determined by administering a single

dose of the test substance to a group of experimental animals (commonly rats).[8] The animals

are observed for a period of 14 days for signs of toxicity and mortality.[9] The LD50 is the

statistically derived dose at which 50% of the animals are expected to die.[8] Key observations

include changes in body weight, clinical signs of toxicity (e.g., tremors, convulsions, salivation,

diarrhea), and gross pathological changes upon necropsy.[8]
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Acute Dermal Toxicity (based on OECD Guideline 402)
This test assesses the health hazards from short-term dermal exposure.[10] The test

substance is applied uniformly over a shaved area of the skin (approximately 10% of the body

surface) of the test animals (e.g., rats) and held in contact for 24 hours.[11] The animals are

then observed for up to 14 days for signs of toxicity and mortality to determine the LD50.[12]

Fish, Acute Toxicity Test (based on OECD Guideline 203)
This guideline is used to determine the acute lethal toxicity of substances to fish.[13][14] Fish

are exposed to the test substance in water for a 96-hour period.[13][15] Mortalities are

recorded at 24, 48, 72, and 96 hours, and the concentration that is lethal to 50% of the fish

(LC50) is calculated.[13][15]

Mechanism of Action and Signaling Pathways
The toxicity of Bromofenoxim is a composite of the effects of its structural components.

Uncoupling of Oxidative Phosphorylation by the
Dinitrophenol Moiety
The 2,4-dinitrophenol (DNP) component of Bromofenoxim is a classic uncoupler of oxidative

phosphorylation.[4][5] DNP is a protonophore that disrupts the proton gradient across the inner

mitochondrial membrane.[16] This uncoupling leads to a rapid consumption of energy without

the production of ATP, dissipating the energy as heat.[4] This disruption of cellular energy

metabolism is a primary mechanism of its toxicity, leading to hyperthermia and cell death.[17]
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Uncoupling of Oxidative Phosphorylation by DNP
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Caption: DNP-mediated uncoupling of oxidative phosphorylation.

Phenoxy Herbicide Action
The phenoxy moiety of Bromofenoxim places it in the class of phenoxy herbicides. These

herbicides act as synthetic auxins, which are plant growth hormones.[18][19][20] At high

concentrations, they cause uncontrolled and disorganized plant growth, leading to tissue

damage and death.[20] This is achieved by overwhelming the plant's natural auxin signaling

pathways, leading to the over-expression of genes involved in cell growth and division.[19]
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Simplified Auxin Herbicide Signaling Pathway
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Caption: Auxin herbicide-induced uncontrolled plant growth.
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While a direct, side-by-side toxicological comparison of Bromofenoxim and its analogues is

not available in the published literature, this guide provides a consolidated overview based on

existing data for the parent compound, its key structural fragments, and related herbicide

classes. The toxicity of Bromofenoxim is multifaceted, driven by the uncoupling of oxidative

phosphorylation by its dinitrophenol moiety and the disruption of hormonal signaling

characteristic of phenoxy herbicides. The provided data and mechanistic insights can serve as

a valuable resource for researchers in the fields of toxicology, drug development, and

environmental science. Further research into the specific toxicokinetics and toxicodynamics of

Bromofenoxim and its direct analogues is warranted to provide a more complete

understanding of their potential risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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